Cas no 2839157-47-8 (Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-3-(phenylmethyl)-, hydrochloride (1:2))

• Product Name: Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-3-(phenylmethyl)-, hydrochloride (1:2)
• CAS No: 2839157-47-8
• MF: C₁₃H₁₇Cl₂N₃
• MW: 286.200180768967
• CID: 6031409
• Update Time: 2025-10-28

Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-3-(phenylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-3-(phenylmethyl)-, hydrochloride (1:2)

• Inchi： 1S/C13H15N3.2ClH/c1-2-4-11(5-3-1)8-12-9-15-13-10-14-6-7-16(12)13;;/h1-5,9,14H,6-8,10H2;2*1H
• InChI Key： PTZRPYQSDGQHAD-UHFFFAOYSA-N
• SMILES： C12=NC=C(CC3=CC=CC=C3)N1CCNC2.[H]Cl.[H]Cl

Additional information on Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-3-(phenylmethyl)-, hydrochloride (1:2)

Comprehensive Overview of Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-3-(phenylmethyl)-, hydrochloride (1:2) (CAS No. 2839157-47-8)

The compound Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-3-(phenylmethyl)-, hydrochloride (1:2) (CAS No. 2839157-47-8) is a chemically significant molecule with a wide range of potential applications in pharmaceutical research and development. This heterocyclic compound belongs to the imidazo[1,2-a]pyrazine family, which is known for its versatile biological activities. The presence of a phenylmethyl group and a hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further study.

In recent years, the demand for novel heterocyclic compounds like Imidazo[1,2-a]pyrazine derivatives has surged due to their potential in drug discovery. Researchers are particularly interested in their role as kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The 5,6,7,8-tetrahydro modification in this compound suggests improved metabolic stability, a key factor in the development of orally bioavailable drugs. This aligns with the growing trend of optimizing drug-like properties in early-stage research.

The hydrochloride (1:2) salt form of this compound is another aspect worth highlighting. Salt formation is a common strategy to improve the physicochemical properties of active pharmaceutical ingredients (APIs). It can enhance solubility, bioavailability, and even patentability. Given the increasing focus on drug formulation and delivery systems, this compound’s salt form could be a game-changer in preclinical development.

From a synthetic chemistry perspective, the imidazo[1,2-a]pyrazine core is a privileged scaffold in medicinal chemistry. Its structural features allow for diverse functionalization, enabling the creation of libraries of analogs for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational models are used to predict the bioactivity of novel compounds. The CAS No. 2839157-47-8 represents a unique entry in chemical databases, often searched by researchers exploring small molecule therapeutics.

Another hot topic in the scientific community is the repurposing of existing compounds for new therapeutic indications. The structural attributes of Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-3-(phenylmethyl)-, hydrochloride (1:2) make it a promising candidate for such studies. For instance, its potential interaction with G-protein-coupled receptors (GPCRs) or ion channels could open doors to treating neurological disorders, a field with high unmet medical needs.

In summary, Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-3-(phenylmethyl)-, hydrochloride (1:2) (CAS No. 2839157-47-8) is a compound of significant interest in modern drug discovery. Its structural versatility, salt form advantages, and potential applications in kinase inhibition and neurological research make it a subject of ongoing investigation. As the pharmaceutical industry continues to embrace precision medicine and targeted therapies, compounds like this will undoubtedly play a pivotal role in shaping the future of therapeutics.